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An objective comparison of Sarolaner's performance against other leading ectoparasiticides,

supported by experimental data from pivotal clinical trials.

Sarolaner, a member of the isoxazoline class of parasiticides, has demonstrated broad-

spectrum efficacy against common ectoparasites in dogs, including fleas and ticks.[1][2] Its

superiority in terms of speed of kill and sustained efficacy has been a subject of numerous

clinical investigations. This guide provides a comprehensive analysis of the statistical validation

of Sarolaner's performance in head-to-head clinical trials against other commercially available

ectoparasiticides such as spinosad, fluralaner, and afoxolaner.

Mechanism of Action
Sarolaner functions by inhibiting the function of the neurotransmitter gamma-aminobutyric acid

(GABA) receptor and glutamate-gated chloride channels in insects and acarines.[1][3][4] This

leads to uncontrolled neuromuscular activity, resulting in the death of fleas and ticks.[3][5] The

S-enantiomer of sarolaner is the active component, and its unique structural features,

including spiroazetidine and sulfone moieties, contribute to its high potency and favorable

pharmacokinetic profile.[4][6] In vitro studies have demonstrated Sarolaner's superior potency

against fleas and ticks compared to afoxolaner and fluralaner.[6]
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Sarolaner's Mechanism of Action on Parasite Nervous System.

Comparative Efficacy Against Fleas
(Ctenocephalides felis)
Clinical trials have consistently demonstrated the rapid and sustained efficacy of Sarolaner
against flea infestations on dogs.
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Sarolaner vs. Spinosad
In a randomized, controlled clinical study conducted in the United States, Sarolaner's
treatment success (≥90% reduction in fleas) was superior to that of spinosad at Days 14 and

30 (P≤0.025).[7][8] By Day 14, geometric mean live flea counts in the Sarolaner group were

reduced by over 99%.[7][8] A similar study in Australia also showed a higher mean reduction in

live flea counts for Sarolaner compared to spinosad at Day 14 (99.3% vs. 94.6%) and Day 30

(99.2% vs. 95.7%).[9]

Parameter Sarolaner Spinosad P-value Study Location

Treatment

Success (Day

14)

Superior - ≤0.025
United States[7]

[8]

Treatment

Success (Day

30)

Superior - ≤0.025
United States[7]

[8]

Mean Flea

Reduction (Day

14)

99.3% 94.6% - Australia[9]

Mean Flea

Reduction (Day

30)

99.2% 95.7% - Australia[9]

Sarolaner vs. Fluralaner
A laboratory study comparing the speed of kill against Ctenocephalides felis demonstrated that

three monthly doses of Sarolaner provided ≥97.6% efficacy within 8 hours of treatment or

subsequent weekly re-infestations for 3 months.[10] By 12 hours, fleas were completely

eradicated from all dogs treated with Sarolaner.[10] In contrast, the efficacy of fluralaner at 8

hours on Days 74 and 90 was significantly lower at 80.7% and 72.6%, respectively (P ≤

0.0043).[10]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b610696?utm_src=pdf-body
https://www.benchchem.com/product/b610696?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26947964/
https://www.researchgate.net/publication/288701412_Efficacy_and_safety_of_sarolaner_Simparica_against_fleas_on_dogs_presented_as_veterinary_patients_in_the_United_States
https://www.benchchem.com/product/b610696?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/26947964/
https://www.researchgate.net/publication/288701412_Efficacy_and_safety_of_sarolaner_Simparica_against_fleas_on_dogs_presented_as_veterinary_patients_in_the_United_States
https://www.benchchem.com/product/b610696?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28814332/
https://pubmed.ncbi.nlm.nih.gov/26947964/
https://www.researchgate.net/publication/288701412_Efficacy_and_safety_of_sarolaner_Simparica_against_fleas_on_dogs_presented_as_veterinary_patients_in_the_United_States
https://pubmed.ncbi.nlm.nih.gov/26947964/
https://www.researchgate.net/publication/288701412_Efficacy_and_safety_of_sarolaner_Simparica_against_fleas_on_dogs_presented_as_veterinary_patients_in_the_United_States
https://pubmed.ncbi.nlm.nih.gov/28814332/
https://pubmed.ncbi.nlm.nih.gov/28814332/
https://www.benchchem.com/product/b610696?utm_src=pdf-body
https://www.benchchem.com/product/b610696?utm_src=pdf-body
https://www.researchgate.net/publication/295246378_Comparative_speed_of_kill_of_sarolaner_Simparica_and_fluralaner_BravectoR_against_induced_infestations_of_Ctenocephalides_felis_on_dogs
https://www.benchchem.com/product/b610696?utm_src=pdf-body
https://www.researchgate.net/publication/295246378_Comparative_speed_of_kill_of_sarolaner_Simparica_and_fluralaner_BravectoR_against_induced_infestations_of_Ctenocephalides_felis_on_dogs
https://www.researchgate.net/publication/295246378_Comparative_speed_of_kill_of_sarolaner_Simparica_and_fluralaner_BravectoR_against_induced_infestations_of_Ctenocephalides_felis_on_dogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Time Point
Sarolaner Efficacy

(Arithmetic Mean)

Fluralaner Efficacy

(Arithmetic Mean)
P-value

8 hours (Day 74) ≥97.6% 80.7% ≤0.0043[10]

8 hours (Day 90) ≥97.6% 72.6% ≤0.0043[10]

12 hours (throughout

study)
100% - -

Sarolaner vs. Afoxolaner
In a head-to-head laboratory evaluation, a single oral dose of Sarolaner provided ≥98.8%

efficacy (based on geometric means) against fleas within 8 hours of treatment and subsequent

weekly re-infestations for 35 days.[11] Significantly more live fleas were recovered from

afoxolaner-treated dogs at 8 hours on all assessment days and at 12 hours on Days 28 and 35

(P < 0.05).[11]

Time Point
Sarolaner Efficacy

(Geometric Mean)

Afoxolaner Efficacy

(Geometric Mean)

Statistical

Significance

8 hours (Days 0-35) ≥98.8% Lower P < 0.05[11]

12 hours (Day 28) 100% Lower P < 0.05[11]

12 hours (Day 35) 100% Lower P < 0.05[11]

Comparative Efficacy Against Ticks
Sarolaner has also demonstrated superior efficacy and a faster speed of kill against various

tick species compared to other isoxazolines.

Sarolaner vs. Fluralaner (against Amblyomma
americanum)
A controlled laboratory study evaluated the speed of kill of Sarolaner (monthly) versus a single

dose of fluralaner against the lone star tick, Amblyomma americanum. Sarolaner maintained a

consistent efficacy of over 70% within 24 hours of re-infestation throughout the 90-day study.
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[12][13] From Day 42 onwards, significantly more live ticks were recovered from fluralaner-

treated dogs compared to Sarolaner-treated dogs at the 24-hour post-infestation mark (P ≤

0.0006).[12] The efficacy of fluralaner at 24 hours dropped to ≤ 20% from Day 42 to Day 90.

[12][13] It is important to note that the fluralaner label for the USA recommends re-

administration at 56 days for A. americanum, which was not done in this study, potentially

impacting the results beyond this time point.[14]

Time Point

Sarolaner Efficacy

(Geometric Mean) at

24h

Fluralaner Efficacy

(Geometric Mean) at

24h

P-value

Day 42 to Day 90 ≥71.3% ≤20% ≤0.0006[12]

Sarolaner vs. Afoxolaner (against Rhipicephalus
sanguineus s.l.)
In a comparative study against the brown dog tick, Rhipicephalus sanguineus s.l., Sarolaner
demonstrated a significantly faster speed of kill.[15][16] At 8 and 12 hours after the initial

treatment, significantly more live ticks were recovered from afoxolaner-treated dogs (P ≤

0.0286).[15][16] This trend of superior efficacy for Sarolaner at 24 hours post-infestation

continued from Day 7 to Day 35 (P ≤ 0.0119).[15][16] While Sarolaner's efficacy remained

above 90% for 35 days, the efficacy of afoxolaner dropped below 90% from Day 7 onwards and

was less than 45% by Day 35.[15][16]

Time Point

Sarolaner Efficacy

(Geometric Mean) at

24h

Afoxolaner Efficacy

(Geometric Mean) at

24h

P-value

Day 7 to Day 35 ≥91.7%
<90% (declining to

<45%)
≤0.0119[15][16]

Sarolaner vs. Afoxolaner (against Ixodes holocyclus)
Against the paralysis tick, Ixodes holocyclus, Sarolaner showed a significantly faster speed of

kill at 8 and 12 hours post-treatment on Day 0 (P ≤ 0.0303).[17][18] At 12 hours post-infestation
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on all subsequent re-infestation days, Sarolaner-treated dogs had significantly lower geometric

mean tick counts than the afoxolaner group (P ≤ 0.0077).[17][18]

Time Point Sarolaner Efficacy Afoxolaner Efficacy P-value

Day 0 (8 hours) 86.2% 21.3% ≤0.0303[17][18]

Day 0 (12 hours) 96.9% 85.0% ≤0.0303[17][18]

Weekly Re-

infestations (12 hours)
60.2% - 92.2% 5.8% - 61.0% ≤0.0077[17][18]

Day 22 & 36 (24

hours)
99.2% & 97.9% 92.4% & 91.9% ≤0.0356[18]

Experimental Protocols
The clinical trials cited in this guide followed rigorous, randomized, and controlled designs,

adhering to Good Clinical Practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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